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An In-Depth Technical Guide to the Molecular Structure and Chemistry of cis-3,5-
Dimethylmorpholine Hydrochloride

This guide provides a comprehensive technical overview of cis-3,5-dimethylmorpholine
hydrochloride, a heterocyclic compound of interest in synthetic and medicinal chemistry. We
will delve into its molecular architecture, stereoselective synthesis strategies, analytical
characterization, and the broader pharmacological context of the morpholine scaffold. This
document is intended for researchers, scientists, and professionals in drug development who
require a detailed understanding of this specific chemical entity.

Molecular Structure and Physicochemical
Properties

cis-3,5-Dimethylmorpholine hydrochloride is a substituted derivative of morpholine, a
saturated six-membered heterocycle containing both an ether and a secondary amine
functional group. The core of its structure is the morpholine ring, which typically adopts a chair
conformation to minimize steric strain.
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The key structural features are:

Morpholine Ring: A tetrahydro-1,4-oxazine ring.
o Methyl Substituents: Two methyl groups located at the C-3 and C-5 positions.

o Stereochemistry: The "cis" descriptor signifies that the two methyl groups are on the same
side of the morpholine ring plane. This specific stereocisomeric form is crucial as it dictates
the molecule's three-dimensional shape and, consequently, its interaction with biological
targets.

e Hydrochloride Salt: The molecule is supplied as a hydrochloride salt, where the basic
nitrogen atom of the morpholine ring is protonated to form a morpholinium cation, with a
chloride anion (CI~) as the counter-ion. This salt form typically enhances the compound's
stability and aqueous solubility, which is a desirable property for pharmaceutical applications.

[1]
Below is a diagram illustrating the chemical structure.

Caption: Chemical structure of cis-3,5-Dimethylmorpholine Hydrochloride.

Physicochemical Data Summary

The following table summarizes key identifiers and properties for the compound.
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Property Value Source(s)
CAS Number 154596-17-5 [21[31[4]1[5]
Molecular Formula CeH14CINO [21[31[4]
Molecular Weight 151.63 g/mol [2][3][6]

(3R,5S)-rel-3,5-

IUPAC Name Dimethylmorpholine [3]
hydrochloride
cis-3,5-Dimethyl-morpholine

Synonyms [2][3]

HCI

45597-00-0 (for cis-3,5-
Parent Compound CAS ] ) [7]
dimethylmorpholine)

Stereoselective Synthesis Strategies

The synthesis of substituted morpholines is a well-explored area of organic chemistry, with the
primary challenge being the control of stereochemistry. For cis-3,5-disubstituted morpholines,
several strategies have been developed to ensure the desired spatial arrangement of the
substituents.[8][9] The causality behind choosing a stereoselective route lies in the fact that
different stereoisomers of a drug can have vastly different pharmacological activities and
toxicological profiles.

A notable and versatile method is the Palladium-catalyzed carboamination of O-allyl
ethanolamines, which provides a concise and asymmetric route to cis-3,5-disubstituted
morpholines from readily available enantiopure amino alcohols.[8]

Hypothetical Synthesis Protocol

The following protocol is a representative, multi-step procedure for the synthesis of a cis-3,5-
disubstituted morpholine, adapted from established methodologies.[8] It serves as an
illustrative example and would require optimization for the specific synthesis of cis-3,5-
dimethylmorpholine.

Step 1: Synthesis of the O-Allyl Ethanolamine Precursor
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Start with an appropriate enantiopure N-protected amino alcohol (e.g., N-Boc-alaninol).

In a reaction vessel under an inert atmosphere (e.g., Argon), dissolve the amino alcohol in a
suitable anhydrous solvent like Tetrahydrofuran (THF).

Cool the solution to 0 °C in an ice bath.

Add a strong base, such as Sodium Hydride (NaH), portion-wise to deprotonate the hydroxyl
group.

After stirring for 30 minutes, add allyl bromide dropwise to the reaction mixture.
Allow the reaction to warm to room temperature and stir overnight.

Quench the reaction carefully with water and extract the product with an organic solvent
(e.g., ethyl acetate).

Purify the resulting O-allyl ethanolamine derivative using flash column chromatography.

Step 2: Palladium-Catalyzed Cyclization

In a Schlenk tube, combine the purified O-allyl ethanolamine, an aryl or alkenyl halide, and a
palladium catalyst (e.g., Pd(OAc):z with a suitable phosphine ligand).

Add a base (e.g., Cs2C0s) and a solvent such as toluene.

Seal the tube and heat the mixture to the required temperature (e.g., 80-100 °C) for 12-24
hours. The mechanism proceeds via a syn-aminopalladation followed by reductive
elimination to yield the cis-substituted morpholine.[8]

After cooling, filter the reaction mixture and concentrate the solvent under reduced pressure.

Purify the crude product via silica gel chromatography to isolate the N-protected cis-3,5-
dimethylmorpholine.

Step 3: Deprotection and Salt Formation

Dissolve the purified, protected morpholine in a solvent like dichloromethane (DCM).
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e Add a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid in dioxane, to
remove the Boc protecting group.

 Stir at room temperature until TLC or LC-MS analysis indicates complete deprotection.
» Evaporate the solvent and excess acid.

» To form the hydrochloride salt, dissolve the free base in a minimal amount of a suitable
solvent (e.g., diethyl ether or ethyl acetate) and add a stoichiometric amount of HCI (e.g., as
a solution in dioxane or ether).

e The cis-3,5-dimethylmorpholine hydrochloride salt will precipitate and can be collected
by filtration, washed with cold solvent, and dried under vacuum.

Pd-Catalyzed
Carboamination

Ethanolamine

Allylation (NaH, Allyl Bromide]

jon (Aci cis-3, Salt Formation (HCI) ( cis-3
(Free Base)

N-Boc Amino Alcohol

O'A"(VF‘, N-Boc-cis-3,5-dimethylmorpholine

Click to download full resolution via product page

Caption: Representative workflow for the synthesis of cis-3,5-dimethylmorpholine HCI.

Analytical Characterization

To confirm the identity, purity, and stereochemistry of the final product, a suite of analytical
techniques is essential. While specific spectral data for this exact compound is not readily
available in public literature, we can predict the expected outcomes based on the known
structure and data from analogous compounds.[10]

Expected Analytical Data
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Technique Expected Observations

- Two distinct signals for the diastereotopic

protons on C2 and C6. - Complex multiplets for
1H NMR the ring protons. - A doublet for the methyl

groups at C3 and C5, coupled to the adjacent

proton. - A broad singlet for the N*Hz protons.

- Four distinct signals for the morpholine ring

carbons (C2/C6 and C3/C5 may be equivalent
13C NMR _ _

depending on conformation and solvent). - A

signal for the methyl carbons.

- The molecular ion peak for the free base
M Spect try (MS) (CsH13NO) would be observed at m/z = 115.10.
ass Spectrometr
P Y The exact mass can confirm the elemental

composition.

- Characteristic N-H stretching bands (broad,
around 2400-2800 cm~1) for the secondary

Infrared (IR) Spec. ammonium salt. - C-H stretching bands around
2850-3000 cm™1. - A strong C-O-C stretching
band around 1100 cm~2.

General Protocol for NMR Sample Preparation

o Accurately weigh approximately 5-10 mg of the cis-3,5-dimethylmorpholine hydrochloride
sample.

o Transfer the sample into a clean, dry NMR tube.

o Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-ds, D20, or
CDsOD). The choice of solvent is critical;, DMSO-ds is often suitable for hydrochloride salts
as it solubilizes the salt and allows for the observation of the NH proton.

o Cap the NMR tube and gently vortex or invert the tube until the sample is completely
dissolved.

 Insert the NMR tube into the spectrometer's spinner turbine, ensuring correct positioning.
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e Acquire the *H and 3C NMR spectra according to standard instrument procedures.[11]

Pharmacological Context and Potential Applications

The morpholine ring is a "privileged pharmacophore" in medicinal chemistry, appearing in
numerous approved drugs and clinical candidates.[12] Its presence can significantly influence a
molecule's pharmacological profile by modulating its physicochemical properties (like aqueous
solubility), metabolic stability, and binding interactions with biological targets.[12][13]

Morpholine derivatives exhibit a vast range of biological activities, including:

o Anticancer Agents: As seen in drugs like Gefitinib, where the morpholine group enhances
solubility.

o Antibacterial Agents: Linezolid is a prominent antibiotic featuring a morpholine ring.[14]

o CNS-Active Drugs: The morpholine scaffold is found in compounds targeting CNS receptors
and enzymes, acting as antidepressants or anxiolytics.[13][15]

e Fungicides: Fenpropimorph is an agricultural fungicide with a cis-2,6-dimethylmorpholine
core, highlighting that dimethyl-substituted morpholines have established bioactivity.[15]

While no specific pharmacological action has been published for cis-3,5-dimethylmorpholine
hydrochloride, its structure suggests potential utility as a scaffold or building block in drug
discovery. Its stereochemically defined nature makes it an attractive starting point for
constructing more complex molecules where three-dimensional orientation is critical for efficacy
and selectivity. Researchers may explore its use in developing novel agents in oncology,
infectious diseases, or neuroscience, leveraging the established importance of the morpholine
motif.

Conclusion

cis-3,5-Dimethylmorpholine hydrochloride is a stereochemically defined heterocyclic
compound with significant potential as a building block in pharmaceutical and chemical
research. Its structure, characterized by a chair-form morpholine ring with two cis-oriented
methyl groups, can be accessed through modern stereoselective synthetic methods. Standard
analytical techniques can be employed to verify its structure and purity. While its specific
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biological activity remains to be explored, the extensive history of the morpholine scaffold in

successful drugs provides a strong rationale for its investigation in future drug discovery

programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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